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Compound of Interest

Compound Name: Niobium isopropoxide

Cat. No.: B15791345

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of

niobium(V) isopropoxide, with a focus on Nuclear Magnetic Resonance (NMR) and Infrared

(IR) spectroscopy. Niobium(V) isopropoxide, with the chemical formula Nb(OCH(CH₃)₂)₅, is a

key precursor in the synthesis of niobium-based materials, including catalysts and advanced

ceramics. A thorough understanding of its spectroscopic properties is crucial for quality control,

reaction monitoring, and the development of novel materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the structure and dynamics

of molecules in solution. For niobium isopropoxide, both ¹H and ¹³C NMR are valuable,

although detailed ¹³C NMR data is not readily available in the literature.

¹H NMR Spectroscopy
The ¹H NMR spectrum of niobium isopropoxide provides information about the chemical

environment of the protons in the isopropoxide ligands. The spectrum is relatively simple,

showing two main signals corresponding to the methine (-CH) and methyl (-CH₃) protons.
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Table 1: ¹H NMR Spectroscopic Data for Niobium Isopropoxide

Signal Assignment Multiplicity
Estimated Chemical Shift
(δ) in ppm

-CH(CH₃)₂ Multiplet ~4.5

-CH(CH₃)₂ Doublet ~1.3

Note: The chemical shift values are estimated from a published spectrum and may vary slightly

depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy
Detailed experimental ¹³C NMR data for niobium isopropoxide is not extensively reported in

the reviewed literature. However, based on the structure of the isopropoxide ligand, two distinct

signals are expected, corresponding to the methine (-CH) and methyl (-CH₃) carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which induces molecular vibrations. The IR spectrum of

niobium isopropoxide is characterized by absorptions corresponding to the vibrations of the

isopropoxide ligands and the niobium-oxygen bonds.

Table 2: Characteristic IR Vibrational Frequencies for Niobium Isopropoxide and Related

Compounds
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Vibrational Mode Wavenumber (cm⁻¹) Description

ν(C-H) 2970 - 2870

Stretching vibrations of the C-

H bonds in the isopropoxide

ligands.

δ(C-H) 1465 - 1375

Bending vibrations of the C-H

bonds in the isopropoxide

ligands.

ν(C-O) 1170 - 1130

Stretching vibrations of the C-

O bonds in the isopropoxide

ligands.

ν(Nb-O) ~870

Stretching vibration of the

niobium-oxygen single bond.

[1]

ν(Nb-O-Nb) ~1050

Stretching vibration of bridging

niobium-oxygen-niobium

bonds, which may be present

in oligomeric forms or

hydrolysis products.[1]

Experimental Protocols
Due to the moisture-sensitive nature of niobium isopropoxide, all manipulations should be

carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox

techniques.

NMR Sample Preparation
Solvent Preparation: Use a deuterated solvent (e.g., CDCl₃, C₆D₆) that has been thoroughly

dried over a suitable drying agent (e.g., molecular sieves) and degassed.

Sample Handling: In an inert atmosphere, dissolve a small amount of niobium
isopropoxide in the deuterated solvent in an NMR tube.
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Sealing: The NMR tube should be flame-sealed or securely capped with a septum and

wrapped with Parafilm to prevent atmospheric moisture contamination during the

measurement.

IR Spectroscopy Sample Preparation
KBr Pellet Method: In a glovebox, grind a small amount of solid niobium isopropoxide with

dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a

hydraulic press.

Nujol Mull Method: In a glovebox, grind a small amount of the sample with a drop of Nujol

(mineral oil) to form a paste. Spread the mull between two KBr or NaCl plates.

Solution Method: For soluble samples, a solution can be prepared in a dry, IR-transparent

solvent (e.g., CCl₄) in a sealed liquid IR cell.

Experimental Workflow Diagram
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Workflow for Spectroscopic Characterization of Niobium Isopropoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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